Cas no 39896-11-2 (4-Pyridinemethanamine,2-propyl-a-sulfinyl-)

4-Pyridinemethanamine,2-propyl-a-sulfinyl- structure
39896-11-2 structure
Product Name:4-Pyridinemethanamine,2-propyl-a-sulfinyl-
CAS No:39896-11-2
MF:C9H12N2OS
MW:196.269380569458
CID:298550
PubChem ID:124914
Update Time:2025-04-19

4-Pyridinemethanamine,2-propyl-a-sulfinyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinemethanamine,2-propyl-a-sulfinyl-
    • (2-propylpyridin-4-yl)-sulfinylmethanamine
    • Prothionamide-S-oxide
    • Protionamide Sulfoxide
    • 39896-11-2
    • FT-0674132
    • Prothionamide S-Oxide
    • 4-Pyridinecarbothioamide, 3-propyl-, S-oxide
    • 1-(Oxo-lambda~4~-sulfanylidene)-1-(2-propylpyridin-4-yl)methanamine
    • 1-(2-propylpyridin-4-yl)-1-sulfinylmethanamine
    • DTXSID40960437
    • 62178-61-4
    • Inchi: 1S/C9H12N2OS/c1-2-3-8-6-7(4-5-11-8)9(10)13-12/h4-6H,2-3,10H2,1H3
    • InChI Key: IMKGWDRATOZYNY-UHFFFAOYSA-N
    • SMILES: S(=C(C1C=CN=C(C=1)CCC)N)=O

Computed Properties

  • Exact Mass: 196.06703418g/mol
  • Monoisotopic Mass: 196.06703418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 57Ų
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